N-(2-furylmethyl)-4-propyl-4H-1,2,4-benzothiadiazine-7-carboxamide 1,1-dioxide

• IUPAC Name: N-(furan-2-ylmethyl)-1,1-dioxo-4-propyl-1λ6,2,4-benzothiadiazine-7-carboxamide
• InChI: InChI=1S/C16H17N3O4S/c1-2-7-19-11-18-24(21,22)15-9-12(5-6-14(15)19)16(20)17-10-13-4-3-8-23-13/h3-6,8-9,11H,2,7,10H2,1H3,(H,17,20)
• InChI Key: GMBUBPSUUHGIET-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=NS(=O)(=O)C2=C1C=CC(=C2)C(=O)NCC3=CC=CO3
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

The compound “N-(2-furylmethyl)-4-propyl-4H-1,2,4-benzothiadiazine-7-carboxamide 1,1-dioxide” is a complex organic molecule. It contains several functional groups and rings, including a furylmethyl group, a benzothiadiazine ring, and a carboxamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiadiazine ring and the furylmethyl group are likely to be key structural features. The compound may also exhibit stereochemistry, meaning the spatial arrangement of its atoms could be important for its properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals. Without specific information, it’s hard to predict these properties for this compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through experimental studies. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information, it’s hard to predict the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. If it has interesting biological activity, it might be studied as a potential drug. If it has unique chemical properties, it might be used in the development of new synthetic methods or materials.